Cas no 860788-69-8 (4-(3-Chlorothiophen-2-yl)-6-methyl-2-(1H-pyrrol-1-yl)pyrimidine)

• Product Name: 4-(3-Chlorothiophen-2-yl)-6-methyl-2-(1H-pyrrol-1-yl)pyrimidine
• CAS No: 860788-69-8
• MF: C₁₃H₁₀ClN₃S
• MW: 275.756599903107
• CID: 5710970
• PubChem ID: 4351719
• Update Time: 2023-10-14

4-(3-Chlorothiophen-2-yl)-6-methyl-2-(1H-pyrrol-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(3-chlorothiophen-2-yl)-6-methyl-2-pyrrol-1-ylpyrimidine
• 1T-9008
• 860788-69-8
• 4-(3-chlorothiophen-2-yl)-6-methyl-2-(1H-pyrrol-1-yl)pyrimidine
• AKOS005083919
• 4-(3-chloro-2-thienyl)-6-methyl-2-(1H-pyrrol-1-yl)pyrimidine
• 4-(3-Chlorothiophen-2-yl)-6-methyl-2-(1H-pyrrol-1-yl)pyrimidine

• Inchi： 1S/C13H10ClN3S/c1-9-8-11(12-10(14)4-7-18-12)16-13(15-9)17-5-2-3-6-17/h2-8H,1H3
• InChI Key： BWYPXUZHBQEQLA-UHFFFAOYSA-N
• SMILES： ClC1C=CSC=1C1C=C(C)N=C(N=1)N1C=CC=C1

Computed Properties

• Exact Mass: 275.0283962g/mol
• Monoisotopic Mass: 275.0283962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 59Ų